Ethyl 2-(4-amino-5,6-dimethylthiopheno[2,3-d]pyrimidin-2-ylthio)acetate

• IUPAC Name: ethyl 2-(4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetate
• InChI: InChI=1S/C12H15N3O2S2/c1-4-17-8(16)5-18-12-14-10(13)9-6(2)7(3)19-11(9)15-12/h4-5H2,1-3H3,(H2,13,14,15)
• InChI Key: MTIJJOSOEBIMHV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC(=C2C(=C(SC2=N1)C)C)N
• Molecular Formula: C12H15N3O2S2
• Molecular Weight: 297.4 g/mol

Description

Ethyl 2-(4-amino-5,6-dimethylthiopheno[2,3-d]pyrimidin-2-ylthio)acetate is a chemical compound with the molecular formula C12H15N3O2S2. It is a derivative of pyrimidine, a class of organic compounds that exhibit a wide range of biological activities.

Synthesis Analysis

The synthesis of such compounds often involves cyclization processes or domino reactions. For example, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives.

Molecular Structure Analysis

The molecular structure of this compound includes a thiopheno[2,3-d]pyrimidin-2-ylthio moiety attached to an ethyl acetate group. The presence of sulfur atoms in the structure could potentially influence the compound’s reactivity and biological activity.

Chemical Reactions Analysis

The chemical reactions involving this compound could be influenced by its pyrimidine core and the presence of sulfur atoms. For instance, the reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by the addition of a base affords pyrimidino[4,5-d][1,3]oxazines.

Scientific Research Applications

Synthesis of Bicyclic Compounds

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Biological Significance

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Role in Medicinal Chemistry

Thiophene-based analogs, like this compound, are of great interest to medicinal chemists. .

Industrial Chemistry

. This compound, being a thiophene derivative, could potentially have similar applications.

Material Science

. Therefore, this compound could be of interest in the field of material science.

Organic Field-Effect Transistors (OFETs)

. This compound could potentially be used in similar applications.

Organic Light-Emitting Diodes (OLEDs)

. This compound could potentially be used in similar applications.

Pharmacological Properties

. This compound, being a thiophene derivative, could potentially have similar pharmacological properties.

Future Directions

The future research directions could involve further exploration of the biological activities of this compound and its derivatives. Given the wide range of activities exhibited by pyrimidine derivatives, this compound could potentially be a candidate for drug development.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit cdk2, a cyclin-dependent kinase . CDK2 plays a crucial role in cell cycle regulation, and its inhibition can lead to cell cycle arrest, making it an appealing target for cancer treatment .

Mode of Action

This inhibition could disrupt the normal cell cycle progression, leading to cell cycle arrest .

Biochemical Pathways

Given its potential role as a cdk2 inhibitor, it can be inferred that it might affect the cell cycle regulation pathway . The inhibition of CDK2 can disrupt the normal progression of the cell cycle, potentially leading to cell cycle arrest and apoptosis .

Result of Action

Based on the potential inhibition of cdk2, it can be inferred that the compound might lead to cell cycle arrest and potentially induce apoptosis .